Cas no 631911-95-0 (Benzoic acid, 2-bromo-3-methyl-5-nitro-)

Benzoic acid, 2-bromo-3-methyl-5-nitro-, is a halogenated and nitrated aromatic compound with a molecular formula of C8H6BrNO4. This derivative of benzoic acid features bromine and nitro substituents at the 2- and 5-positions, respectively, along with a methyl group at the 3-position, imparting distinct reactivity and structural properties. Its functional groups make it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's well-defined substitution pattern ensures precise regioselectivity in further transformations. It is typically supplied as a high-purity solid, suitable for research and industrial applications requiring controlled reactivity and stability.
Benzoic acid, 2-bromo-3-methyl-5-nitro- structure
631911-95-0 structure
Product Name:Benzoic acid, 2-bromo-3-methyl-5-nitro-
CAS No:631911-95-0
MF:C8H6BrNO4
MW:260.041541576386
CID:427061
PubChem ID:21469187
Update Time:2025-06-12

Benzoic acid, 2-bromo-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-3-methyl-5-nitro-
    • 2-bromo-3-methyl-5-nitroBenzoic acid
    • DTXSID90614332
    • WQSNSIDIZKPPSS-UHFFFAOYSA-N
    • C90930
    • 2-Bromo-3-methyl-5-nitro-benzoic acid
    • FT-0716554
    • A929701
    • 631911-95-0
    • CS-0135372
    • SCHEMBL4054358
    • Inchi: 1S/C8H6BrNO4/c1-4-2-5(10(13)14)3-6(7(4)9)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: WQSNSIDIZKPPSS-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.94798
  • Monoisotopic Mass: 258.94802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 80.44

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